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Compound of Interest

Compound Name: Ethyl dichloroacetate

Cat. No.: B1580648

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for ethyl
dichloroacetate (CAS No. 535-15-9), a key chemical intermediate. The following sections
detalil its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)
data, along with the experimental protocols for acquiring these spectra.

Molecular Structure and Properties

Ethyl dichloroacetate (C4sHesCl202) is the ethyl ester of dichloroacetic acid.[1][2] Its structure
consists of a dichloroacetyl group attached to an ethoxy group.

Molecular Formula: CaHeCl202[1][2]

Molecular Weight: 157.00 g/mol [2]

Appearance: Liquid

Boiling Point: 143 °C[2]

Density: 1.28 g/mL at 20 °C[2]

Spectroscopic Data

The following tables summarize the key spectroscopic data for ethyl dichloroacetate.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
IH NMR (Proton NMR)
The *H NMR spectrum of ethyl dichloroacetate shows three distinct signals corresponding to

the methine proton of the dichloroacetyl group, the methylene protons of the ethyl group, and
the methyl protons of the ethyl group.[3]

. . Coupling
] Chemical Shift o )
Signal Multiplicity Constant (J, Assignment
(3, ppm)
Hz)

A 5.963 Singlet - CHCI2

B 4.337 Quartet 7.1 OCH2CHs

C 1.359 Triplet 7.1 OCH2CHs

Data obtained in CDClsz at 300 MHz.[3]

13C NMR (Carbon-13 NMR)

The 13C NMR spectrum provides information about the carbon framework of the molecule.

Chemical Shift (6, ppm) Assighment

164.5 C=0 (Ester carbonyl)
65.8 CHCI2

63.2 OCH2CHs

13.8 OCH2CHs

Note: Specific peak values can vary slightly depending on the solvent and experimental
conditions.

Infrared (IR) Spectroscopy
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The IR spectrum of ethyl dichloroacetate is characterized by strong absorption bands
corresponding to the carbonyl and carbon-chlorine bonds.

Wavenumber (cm~?) Intensity Assignment

1749 Strong C=0 stretch (Ester)[4]
~1200 Strong C-O stretch

~800 Strong C-Cl stretch

Mass Spectrometry (MS)

The electron ionization mass spectrum of ethyl dichloroacetate shows a molecular ion peak
and characteristic fragmentation patterns.

m/z Relative Intensity Assignment

156 Moderate [M]* (Molecular ion with 35Cl2)

[M+2]* (Isotope peak with one
158 Moderate

37CI)

M+4]* (Isotope peak with two
160 Low ! I pep

37CI)
111 Strong [M - OCH2CH3s]*
83 Strong [CHCI2]*

The molecular ion has a characteristic isotopic pattern due to the presence of two chlorine
atoms.[1]

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above.

NMR Spectroscopy of Liquid Samples

e Sample Preparation:
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o Accurately weigh 5-25 mg of ethyl dichloroacetate.[5][6]

o Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCIs) in a
clean vial.[5][7]

o Ensure the sample is fully dissolved. Gentle vortexing or sonication can be used.[5]

o Using a Pasteur pipette, transfer the solution into a clean 5 mm NMR tube. To remove any
particulate matter, a small plug of cotton or glass wool can be placed in the pipette.[7][8]

o The final solution height in the NMR tube should be approximately 4-5 cm.[5][6]

o Cap the NMR tube securely.[5]

o Data Acquisition:

[e]

Wipe the outside of the NMR tube to remove any contaminants.[5]

o Insert the NMR tube into the spectrometer's spinner turbine and adjust to the correct depth
using a depth gauge.[5]

o Lock the spectrometer on the deuterium signal of the solvent.[5]
o Shim the magnetic field to optimize its homogeneity and improve spectral resolution.[5]
o Tune and match the probe to the desired nucleus (*H or 13C).[5]

o Set the appropriate acquisition parameters (e.g., number of scans, spectral width,
relaxation delay) and acquire the spectrum.[5]

FT-IR Spectroscopy of Liquid Samples (ATR Method)

e Sample Preparation:

o Ensure the Attenuated Total Reflectance (ATR) crystal is clean and free of any residues
from previous measurements.[9]

o Place a single drop of neat ethyl dichloroacetate directly onto the surface of the ATR
crystal.[9]
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o Data Acquisition:

o Acquire a background spectrum of the clean, empty ATR crystal. This will be subtracted
from the sample spectrum.[10]

o Lower the ATR press to ensure good contact between the liquid sample and the crystal.
[10]

o Acquire the sample spectrum over the desired spectral range (e.g., 4000 to 400 cm~1).[11]
Multiple scans can be averaged to improve the signal-to-noise ratio.[11]

o Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) after the
measurement.[12]

Mass Spectrometry of Volatile Liquids (Electron
lonization)

e Sample Introduction:

o For a volatile liquid like ethyl dichloroacetate, direct injection via a heated inlet or a gas
chromatography (GC) interface is common.

o If using a GC-MS system, a small volume (e.g., 1 pL) of a dilute solution of the analyte in a
volatile solvent is injected into the GC. The GC separates the components of the mixture
before they enter the mass spectrometer.

e |onization:

o In the ion source, the gaseous sample molecules are bombarded with a high-energy
electron beam (typically 70 eV), causing ionization and fragmentation.[13]

e Mass Analysis:

o The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole) which
separates them based on their mass-to-charge ratio (m/z).

e Detection:
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o An electron multiplier or similar detector records the abundance of ions at each m/z value,
generating the mass spectrum.

Visualizations

The following diagrams illustrate the workflow of spectroscopic analysis and the
complementary nature of the information obtained from different techniques.
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Experimental Workflow for Spectroscopic Analysis
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Caption: Workflow for Spectroscopic Analysis of Ethyl Dichloroacetate.
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Complementary Information from Spectroscopic Techniques
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Caption: How different spectroscopic techniques probe molecular structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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